Cas no 115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-56-0x300.png)
115041-56-0 structure
Product Name:Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
CAS No:115041-56-0
Molecular Formula:C23H29N3O3S
Molecular Weight:427.55966
CID:161218
PubChem ID:3087546
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
- N-[4-[3-(1,3,4,6,11,11a-hexahydropyrazino[1,2-b]isoquinolin-2-yl)propylsulfonyl]phenyl]acetamide
- BRN 5166605
- Acetamide, N-(4-((3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino(1,2-b)isoquinolin-2-yl)propyl)sulfonyl)phenyl)-
- N-{4-[3-(1,3,4,6,11,11a-Hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propane-1-sulfonyl]phenyl}ethanimidic acid
- 115041-56-0
- DTXSID70921596
-
- InChIKey: MFZMYMAFJAIOGV-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3O3S/c1-18(27)24-21-7-9-23(10-8-21)30(28,29)14-4-11-25-12-13-26-16-20-6-3-2-5-19(20)15-22(26)17-25/h2-3,5-10,22H,4,11-17H2,1H3,(H,24,27)
- SMILES: C1C2N(CC3=C(C2)C=CC=C3)CCN1CCCS(C1C=CC(NC(=O)C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 427.19317
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 427.19296297g/mol
- Heavy Atom Count: 30
- Complexity: 684
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 69.72
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Related Literature
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Pitchai Thangasamy,Karuppiah Selvakumar,Marappan Sathish,Sakkarapalayam Murugesan Senthil Kumar,Rangasamy Thangamuthu Catal. Sci. Technol., 2017,7, 1227-1234
-
Edward N. Brothers Phys. Chem. Chem. Phys., 2023,25, 11630-11652
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Chang Quan Lai,H. Cheng J. Mater. Chem. B, 2014,2, 5982-5991
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Artem A. Mikhailov,Anastasiya O. Brovko,Nataliya V. Kuratieva,Ilia V. Eltsov,Dominik Schaniel,Gennadiy A. Kostin New J. Chem., 2023,47, 15506-15513
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Dongfang Liu,Bin Liu RSC Adv., 2013,3, 9193-9196
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6. A crystalline molecular gyrotop with germanium junctions between a phenylene rotor and alkyl spokes†Yusuke Inagaki,Kentaro Yamaguchi,Wataru Setaka RSC Adv., 2014,4, 58624-58630
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Yeoung Uk Seo,Seung Joon Lee,Kwan Kim Chem. Commun., 2004, 664-665
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Maximilian Himmelstoß,Kevin Erharter,Eva Renard,Eric Ennifar,Christoph Kreutz,Ronald Micura Chem. Sci., 2020,11, 11322-11330
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Bruce F. Milne,Patrick Norman,Fernando Nogueira,Cláudia Cardoso Phys. Chem. Chem. Phys., 2013,15, 14814-14822
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R. Saranya,G. Arthanareeswaran,A. F. Ismail,N. Lakshmana Reddy,M. V. Shankar,Jihyang Kweon RSC Adv., 2017,7, 15536-15552
115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-) Related Products
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